Cas no 339009-83-5 (3-Nitro-N-3-(trifluoromethyl)phenylbenzenecarboximidamide)

• Product Name: 3-Nitro-N-3-(trifluoromethyl)phenylbenzenecarboximidamide
• CAS No: 339009-83-5
• CID: 4648335
• Update Time: 2025-06-12

3-Nitro-N-3-(trifluoromethyl)phenylbenzenecarboximidamide Chemical and Physical Properties

Names and Identifiers

• 3-Nitro-N-3-(trifluoromethyl)phenylbenzenecarboximidamide

Additional information on 3-Nitro-N-3-(trifluoromethyl)phenylbenzenecarboximidamide

Comprehensive Overview of 3-Nitro-N-3-(trifluoromethyl)phenylbenzenecarboximidamide (CAS No. 339009-83-5)

3-Nitro-N-3-(trifluoromethyl)phenylbenzenecarboximidamide (CAS No. 339009-83-5) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, material science, and agrochemical research. This compound, characterized by its unique nitro and trifluoromethyl functional groups, exhibits remarkable properties that make it a valuable intermediate in the synthesis of more complex molecules. Researchers and industry professionals are increasingly interested in its potential applications, particularly in the development of novel pharmaceuticals and advanced materials.

The molecular structure of 3-Nitro-N-3-(trifluoromethyl)phenylbenzenecarboximidamide features a benzenecarboximidamide core, which is substituted with a nitro group at the 3-position and a trifluoromethylphenyl moiety. This arrangement imparts unique electronic and steric properties, making the compound a versatile building block in organic synthesis. The presence of the trifluoromethyl group, in particular, enhances the compound's lipophilicity and metabolic stability, traits that are highly sought after in drug discovery and development.

In recent years, the demand for 3-Nitro-N-3-(trifluoromethyl)phenylbenzenecarboximidamide has surged due to its potential role in the creation of high-performance materials. For instance, its incorporation into polymer matrices can improve thermal stability and resistance to environmental degradation. Additionally, the compound's ability to act as a ligand in catalytic systems has opened new avenues in green chemistry and sustainable industrial processes. These applications align with the growing global emphasis on eco-friendly and energy-efficient technologies.

Another area where 3-Nitro-N-3-(trifluoromethyl)phenylbenzenecarboximidamide shows promise is in the field of agrochemicals. Its structural motifs are often found in active ingredients of herbicides and pesticides, where the nitro and trifluoromethyl groups contribute to enhanced efficacy and selectivity. As the agricultural sector seeks to address challenges such as pest resistance and environmental impact, compounds like this are becoming increasingly relevant.

The synthesis of 3-Nitro-N-3-(trifluoromethyl)phenylbenzenecarboximidamide typically involves multi-step organic reactions, including nitration and amidation processes. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to optimize yield and purity, reflecting the compound's importance in modern chemical research. These methods not only improve efficiency but also reduce waste, aligning with the principles of sustainable chemistry.

From a commercial perspective, 3-Nitro-N-3-(trifluoromethyl)phenylbenzenecarboximidamide is available through specialized chemical suppliers, often in high purity grades suitable for research and industrial applications. Its CAS No. 339009-83-5 serves as a unique identifier, ensuring accurate sourcing and regulatory compliance. As the compound gains traction, its market dynamics are closely monitored by stakeholders in the chemical and pharmaceutical industries.

In conclusion, 3-Nitro-N-3-(trifluoromethyl)phenylbenzenecarboximidamide (CAS No. 339009-83-5) represents a fascinating example of how tailored molecular design can lead to diverse and impactful applications. Its relevance to drug discovery, material science, and agrochemical innovation underscores its importance in contemporary research. As scientific advancements continue to unfold, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in chemistry and beyond.